- Reliable Functionalization of 5,6-Fused Bicyclic N-Heterocycles Pyrazolopyrimidines and Imidazopyridazines via Zinc and Magnesium Organometallics, Chemistry - A European Journal, 2022, 28(33),
Cas no 90734-72-8 ((6-Chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone)
(6-Chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone is a heterocyclic compound featuring a chloro-substituted imidazopyridazine core linked to a benzophenone moiety. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the fused ring system contributes to structural rigidity, improving binding affinity in target applications. Its well-defined crystalline form ensures consistent purity and stability, facilitating precise use in complex reactions. The compound’s versatility is further demonstrated in cross-coupling reactions, where it serves as a scaffold for derivatization. Suitable for research-scale and industrial applications, it offers a balance of reactivity and handling safety under standard laboratory conditions.
90734-72-8 structure
Product Name:(6-Chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone
CAS No:90734-72-8
MF:C13H8ClN3O
MW:257.675121307373
MDL:MFCD00108116
CID:995060
PubChem ID:2774636
Update Time:2025-10-06
(6-Chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone Chemical and Physical Properties
Names and Identifiers
-
- (6-chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone
- 3-benzoyl-6-chloroimidazo[1,2-b]pyridazine
- Oprea1_285784
- (6-chloroimidazo[1,2-b]pyridazin-3-yl)-phenylmethanone
- OR21487
- AK405507
- Methanone, (6-chloroimidazo[1,2-b]pyridazin-3-yl)phenyl-
- (6-Chloroimidazo[1,2-b]pyridazin-3-yl)phenylmethanone (ACI)
- Imidazo[1,2-b]pyridazine, methanone deriv. (ZCI)
- TS-03469
- AKOS026675928
- CS-0156553
- MFCD00108116
- C77081
- 90734-72-8
- SY343648
- (6-Chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone
-
- MDL: MFCD00108116
- Inchi: 1S/C13H8ClN3O/c14-11-6-7-12-15-8-10(17(12)16-11)13(18)9-4-2-1-3-5-9/h1-8H
- InChI Key: DWEXNPGMMTWOKC-UHFFFAOYSA-N
- SMILES: O=C(C1N2C(C=CC(=N2)Cl)=NC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 257.0355896g/mol
- Monoisotopic Mass: 257.0355896g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.3
- XLogP3: 3
(6-Chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Inert atmosphere,2-8°C
(6-Chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR21487-1g |
(6-Chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone |
90734-72-8 | 95 | 1g |
£216.00 | 2025-02-19 | |
| Matrix Scientific | 115002-1g |
(6-Chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone, 97% |
90734-72-8 | 97% | 1g |
$623.00 | 2023-09-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZV307-250mg |
(6-Chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone |
90734-72-8 | 97% | 250mg |
661CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZV307-1g |
(6-Chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone |
90734-72-8 | 97% | 1g |
1752.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZV307-100mg |
(6-Chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone |
90734-72-8 | 97% | 100mg |
337CNY | 2021-05-08 | |
| Chemenu | CM131509-250mg |
(6-chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone |
90734-72-8 | 97% | 250mg |
$56 | 2024-07-20 | |
| Chemenu | CM131509-1g |
(6-chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone |
90734-72-8 | 97% | 1g |
$138 | 2024-07-20 | |
| Chemenu | CM131509-5g |
(6-chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone |
90734-72-8 | 97% | 5g |
$412 | 2024-07-20 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TM884-200mg |
(6-Chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone |
90734-72-8 | 97% | 200mg |
438.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TM884-50mg |
(6-Chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone |
90734-72-8 | 97% | 50mg |
174.0CNY | 2021-07-12 |
(6-Chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Boron trifluoride etherate , Zincate(2-), dichlorobis(2,2,6,6-tetramethyl-1-piperidinyl)-, lithium magnesium … Solvents: Tetrahydrofuran ; 20 min, -20 °C
1.2 Catalysts: Cuprate(1-), chloro(cyano-κC)-, lithium (2:1) ; 2 h, 25 °C
1.3 Reagents: Ammonium chloride Solvents: Water
1.2 Catalysts: Cuprate(1-), chloro(cyano-κC)-, lithium (2:1) ; 2 h, 25 °C
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
Production Method 2
Reaction Conditions
1.1 Solvents: Dimethylformamide ; 3 h, 65 °C
1.2 Reagents: Sodium bicarbonate Catalysts: Potassium iodide Solvents: Dimethylformamide ; 3 h, 85 °C
1.2 Reagents: Sodium bicarbonate Catalysts: Potassium iodide Solvents: Dimethylformamide ; 3 h, 85 °C
Reference
- Convenient two-step one-pot synthesis of 3-substituted imidazo[1,2-a]pyridines and imidazo[1,2-b]pyridazines, Journal of Chemical Sciences (Berlin, 2018, 130(5), 1-8
Production Method 3
Reaction Conditions
Reference
- A new approach for the synthesis of fused imidazoles: the synthesis of 3-acyl-substituted imidazo[1,2-x]azines, Synthesis, 1984, (3), 263-5
Production Method 4
Reaction Conditions
1.1 Solvents: Ethanol
1.2 Reagents: Sodium bicarbonate
1.2 Reagents: Sodium bicarbonate
Reference
- Imidazo[1,2-b]pyridazines. XVI. Synthesis and central nervous system activities of some 6-(chloro, alkylthio, phenylthio, benzylthio or pyridinylmethylthio)-3-(unsubstituted, benzamidomethyl or methoxy)-2-(styryl or benzoyl)imidazo[1,2-b]pyridazines, Australian Journal of Chemistry, 1994, 47(11), 1989-99
(6-Chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone Raw materials
- 3-Amino-6-chloropyridazine
- (dimethoxymethyl)dimethylamine
- 6-Chloroimidazo[1,2-b]pyridazine
- 1,2-Propanedione, 3-bromo-1-phenyl-
- N'-(6-Chloropyridazin-3-yl)-N,N-dimethylformimidamide
- 2-Bromoacetophenone
- Benzoyl chloride
(6-Chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone Preparation Products
(6-Chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
90734-72-8 ((6-Chloroimidazo[1,2-b]pyridazin-3-yl)(phenyl)methanone) Related Products
- 90734-73-9(Ethanone,1-(6-chloro-2-methylimidazo[1,2-b]pyridazin-3-yl)-)
- 90734-71-7(1-{6-chloroimidazo[1,2-b]pyridazin-3-yl}ethan-1-one)
- 1266238-34-9((6-Chloroimidazo[1,2-b]pyridazin-3-yl)(1-methyl-1H-indazol-5-yl)methanone)
- 1992985-35-9((6-Chloroimidazo[1,2-b]pyridazin-3-yl)(pyridin-2-yl)methanone)
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- 154578-26-4(6-Chloroimidazo[1,2-B]pyridazine-3-carbaldehyde)
- 916257-57-3(Imidazo[1,2-b]pyridazine-3-carboxaldehyde, 6-chloro-2-cyclopropyl-)
- 90734-74-0(Methanone, (6-chloro-2-methylimidazo[1,2-b]pyridazin-3-yl)phenyl-)
- 1229236-80-9((4-Chloro-2-fluorophenyl)(6-chloro-2-methylimidazo[1,2-b]pyridazin-3-yl)methanone)
- 620604-01-5(Ethanone, 2-bromo-1-(6-chloro-2-methylimidazo[1,2-b]pyridazin-3-yl)-)
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